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Cat. No.: B1584674 Get Quote

The formal IUPAC (International Union of Pure and Applied Chemistry) name for the chemical

compound with the formula Mg(IO₃)₂ is Magnesium Iodate.[1][2] This name is derived by

identifying the constituent ions and applying the standard rules of inorganic nomenclature.

The compound is composed of a magnesium cation and two iodate anions. The magnesium

ion (Mg²⁺) is a simple metal cation and retains its elemental name. The polyatomic anion, IO₃⁻,

is known as the iodate ion.[3][4][5][6] Since magnesium typically forms a +2 ion and the iodate

ion has a -1 charge, two iodate ions are required to balance the charge of a single magnesium

ion, resulting in the neutral compound Mg(IO₃)₂.

According to IUPAC naming conventions for ionic compounds, the cation (magnesium) is

named first, followed by the anion (iodate). Because magnesium is a Group 2 element and

consistently forms a +2 ion, it is not necessary to specify its charge with a Roman numeral.

Alternative names found in chemical databases include magnesium diiodate and iodic acid,

magnesium salt (2:1).[1][2][7] The term "diiodate" is sometimes used to emphasize the

presence of two iodate ions but is generally considered redundant under modern IUPAC

standards for this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://cymitquimica.com/cas/7790-32-1/
https://www.americanelements.com/magnesium-iodate-13446-17-8
https://byjus.com/chemistry/iodine-polyatomic-ions/
https://www.pearson.com/channels/intro-to-chemistry/asset/cbdc37f5/give-the-systematic-name-for-the-following-polyatomic-ion-io3
https://www.pearson.com/channels/intro-to-chemistry/asset/cbdc37f5/give-the-systematic-name-for-the-following-polyatomic-ion-io3
https://www.ck12.org/flexi/chemistry/names-and-formulas-of-ternary-ionic-compounds/is-io3-an-ionic-compound-true-by-false/
https://en.wikipedia.org/wiki/Iodate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-diiodate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-diiodate
https://www.benchchem.com/product/b1584674#iupac-name-for-mg-io3-2
https://www.benchchem.com/product/b1584674#iupac-name-for-mg-io3-2
https://www.benchchem.com/product/b1584674#iupac-name-for-mg-io3-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

